Cas no 16279-15-5 (Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole)

• Product Name: Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole
• CAS No: 16279-15-5
• MF: C₆N₆O₃
• MW: 204.102599143982
• CID: 159202
• PubChem ID: 609182
• Update Time: 2025-04-19

Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole
• Benzotrifurazan
• Benzotris[1,2,5]oxadiazole(7CI,8CI)
• DTXSID80346054
• 16279-15-5
• Benzo[1,2-c:3,4-c/':5,6-c/'/']tris[1,2,5]oxadiazole
• AVIIOEOPBJOTOH-UHFFFAOYSA-N
• Benzotris[1,2,5]oxadiazole
• 4,9,14-trioxa-3,5,8,10,13,15-hexazatetracyclo[10.3.0.02,6.07,11]pentadeca-1(15),2,5,7,10,12-hexaene

• Inchi： 1S/C6N6O3/c7-1-2(8-13-7)4-6(12-15-11-4)5-3(1)9-14-10-5
• InChI Key： AVIIOEOPBJOTOH-UHFFFAOYSA-N
• SMILES： O1N=C2C3C(C4C(C2=N1)=NON=4)=NON=3

Computed Properties

• Exact Mass: 204.0033
• Monoisotopic Mass: 204.00318788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids